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Compound of Interest

Compound Name: Azocarmine B

Cat. No.: B1236282 Get Quote

Azocarmine B: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the chemical properties, synthesis, and key

applications of Azocarmine B, a synthetic phenazine dye. It is intended to serve as a technical

resource for professionals in research and development.

Core Chemical Data
Azocarmine B, also known by its Colour Index name C.I. 50090 or as Acid Red 103, is the

disodium salt of 4-[(7-phenyl-3-sulfobenzo[a]phenazin-7-ium-5-yl)amino]benzene-1,3-disulfonic

acid.[1][2] It is a red, water-soluble solid widely employed as a histological stain.[1]

Quantitative Data Summary
The key physicochemical properties of Azocarmine B are summarized in the table below for

easy reference.
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Property Value References

IUPAC Name

disodium;4-[(7-phenyl-3-

sulfonatobenzo[a]phenazin-7-

ium-5-yl)amino]benzene-1,3-

disulfonate

[3]

Synonyms Acid Red 103, C.I. 50090 [2][4]

CAS Number 25360-72-9 [4]

Chemical Formula C₂₈H₁₇N₃Na₂O₉S₃ [4]

Molecular Weight 681.62 g/mol [4]

Appearance Red powder [5]

Melting Point ≥300 °C [4]

Solubility
Soluble in water (blue-ray red

solution)
[1]

Chemical Structure
The chemical structure of Azocarmine B is characterized by a central phenazine ring system,

which is extensively substituted with sulfonic acid groups, conferring its solubility in aqueous

media.

Caption: Chemical Structure of Azocarmine B.

Synthesis Pathway
Azocarmine B is synthesized from Azocarmine G (C.I. 50085) through a sulfonation reaction.

The process involves treating Azocarmine G with fuming sulfuric acid, which introduces

additional sulfonic acid groups onto the aromatic rings. The resulting trisulfonated product is

then isolated as its disodium salt.[6][7]
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Caption: Synthesis of Azocarmine B from Azocarmine G.

Experimental Protocols
Azocarmine B is a principal component in various polychrome staining methods, most notably

the Azan trichrome stain, used to differentiate cellular components and connective tissues.

Azan Trichrome Staining Protocol (Heidenhain's
Method)
This protocol is a widely used histological technique for the differential staining of muscle

tissue, collagen, and cell nuclei.[1][8][9]

Reagents:

Solution A (Azocarmine Solution): 0.1 g Azocarmine G or B, 100 ml distilled water, 1 ml

glacial acetic acid.

Solution B (Aniline Alcohol): 1 ml aniline, 100 ml 95% ethanol.

Solution C (Acetic Alcohol): 1 ml glacial acetic acid, 100 ml 100% ethanol.

Solution D (Phosphotungstic Acid): 5 g phosphotungstic acid, 100 ml distilled water.

Solution E (Aniline Blue-Orange G): 0.5 g Aniline Blue, 2 g Orange G, 8 ml glacial acetic

acid, 100 ml distilled water. Boil, cool, and filter.

Procedure:
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1. Deparaffinize and Hydrate Sections
to Distilled Water

2. Stain in pre-warmed (50-60°C)
Azocarmine Solution (Solution A)

for 1 hour

3. Rinse in Distilled Water

4. Differentiate in Aniline Alcohol
(Solution B) until nuclei are sharp

5. Stop differentiation with
Acetic Alcohol (Solution C) for ~1 min

6. Rinse in Distilled Water

7. Mordant in Phosphotungstic Acid
(Solution D) for 2 hours

8. Stain in Aniline Blue-Orange G
(Solution E) for 2-3 hours

9. Rinse in Distilled Water

10. Dehydrate through graded alcohols,
clear in xylene, and mount

Click to download full resolution via product page

Caption: Experimental workflow for Azan trichrome staining.
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Expected Results:

Nuclei: Red

Muscle, Erythrocytes: Red to Orange

Collagen, Reticulum, Basophilic Structures: Blue

Neuroglia: Reddish

This staining method is invaluable in pathological and histological studies for visualizing the

morphology of tissues, particularly for identifying changes in connective tissue composition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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